Cas no 133099-09-9 ((3S)-1-Tosyl-a,a-diphenyl-3-pyrrolidineacetonitrile)

• Product name: (3S)-1-Tosyl-a,a-diphenyl-3-pyrrolidineacetonitrile
• CAS No: 133099-09-9
• MF: C₂₅H₂₄N₂O₂S
• MW: 416.5353
• MDL: MFCD11616859
• CID: 64247
• PubChem ID: 22842832

(3S)-1-Tosyl-a,a-diphenyl-3-pyrrolidineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(S)-(1-Cyano-1,1-diphenylmethyl)-1-tosylpyrrolidine
• (s)-3-(1-cyano-1,1-diphenylmethyl)-1-tosyloxypyrrolidine (Darifenacin)
• (3S)- 1-[(4-methylphenyl)sulfonyl]-diphenyl-3-Pyrrolidineacetonitrile
• (s)-3-(1-cyano-1,1-diphenylmethyl)-1-tosyloxypyrrolidine
• (S)-2,2-Diphenyl-2-(1-tosyl-3-pyrrolidinyl)acetonitrile
• 3-(S)-(+)-(1-cyano-1,1-diphenylmethyl)-1-tosylpyrrolidine
• (3S)-1-Tosyl-α,α-diphenyl-
• (S)-2,2-diphenyl-2-(1-tosylpyrrolidin-3-yl)acetonitrile
• (S)-3-(1-Cyano-1,1-diphenylmethyl)-1-tosylpyrrolidine
• Darifenacin Intermediate III
• 2-[(3S)-1-(4-methylphenyl)sulfonylpyrrolidin-3-yl]-2,2-diphenylacetonitrile
• (S)-3-(1-Cyano-1,1-d
• (S)-3-(1-Cyano-1,1-diphenylMethyl)-1-tosylpyrrolid
• 3-(S)-(1-cayano-1,1-diphenylmethyl)-1-tosylpyrrolidine
• (s)-2,2-diphenyl-2-(1-tosylpyrrolidin-3-yl)acetonitrile(For Darifenacin)
• (3S)-1-Tosyl-alpha,alpha-diphenyl-3-pyrrolidineacetonitrile
• PubChem14793
• XPQZ
• DTXSID00628647
• MFCD11616859
• 133099-09-9
• Q-101009
• (S)-Diphenyl-[1-(toluene-4-sulfonyl)-pyrrolidin-3-yl]-acetonitrile
• CS-13241
• 3-Pyrrolidineacetonitrile, 1-[(4-methylphenyl)sulfonyl]-alpha,alpha-diphenyl-, (3S)-
• CS-M0900
• SCHEMBL3229344
• AC-8864
• [(3S)-1-(4-Methylbenzene-1-sulfonyl)pyrrolidin-3-yl](diphenyl)acetonitrile
• A806555
• XPQZNOFTICUMIN-HSZRJFAPSA-N
• AKOS015895850
• C25H24N2O2S
• F15228
• 2-[(3S)-1-(4-METHYLBENZENESULFONYL)PYRROLIDIN-3-YL]-2,2-DIPHENYLACETONITRILE
• (3S)-1-Tosyl-a,a-diphenyl-3-pyrrolidineacetonitrile

• MDL： MFCD11616859
• Inchi： 1S/C25H24N2O2S/c1-20-12-14-24(15-13-20)30(28,29)27-17-16-23(18-27)25(19-26,21-8-4-2-5-9-21)22-10-6-3-7-11-22/h2-15,23H,16-18H2,1H3/t23-/m1/s1
• InChI Key： XPQZNOFTICUMIN-HSZRJFAPSA-N
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(N1C([H])([H])C([H])([H])[C@@]([H])(C(C#N)(C2C([H])=C([H])C([H])=C([H])C=2[H])C2C([H])=C([H])C([H])=C([H])C=2[H])C1([H])[H])(=O)=O

Computed Properties

• Exact Mass: 416.15600
• Monoisotopic Mass: 416.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6
• XLogP3: 4.7

Experimental Properties

• Density: 1.241
• Boiling Point: 582.8°C at 760 mmHg
• Flash Point: 306.3°C
• Refractive Index: 1.628
• PSA: 69.55000
• LogP: 5.53418

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles